3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate

• IUPAC Name: (3,4,8-trimethyl-2-oxochromen-7-yl) 4-methoxybenzoate
• InChI: InChI=1S/C20H18O5/c1-11-12(2)19(21)25-18-13(3)17(10-9-16(11)18)24-20(22)14-5-7-15(23-4)8-6-14/h5-10H,1-4H3
• InChI Key: CBZUPICOLQMCNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H18O5
• Molecular Weight: 338.4 g/mol

Description

3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate, also known as Hesperetin-7-O-4'-methoxybenzoate, is a flavonoid derivative that has gained attention in scientific research due to its potential therapeutic properties. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), both of which are involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and antioxidant properties, this compound has been shown to have other biochemical and physiological effects. It has been shown to have anti-cancer properties, particularly in breast cancer cells, and may have potential as a chemotherapeutic agent. Additionally, it has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate in lab experiments is its relatively low toxicity. It has been shown to have a high safety profile in animal models, which makes it a promising candidate for further research. However, one limitation is its low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate. One direction is to further investigate its anti-inflammatory and antioxidant properties and explore its potential as a treatment for inflammatory diseases. Another direction is to explore its anti-cancer properties and its potential as a chemotherapeutic agent. Additionally, further research could be done on its neuroprotective properties and its potential as a treatment for neurodegenerative diseases. Finally, the synthesis method could be further optimized to increase yield and purity of the product.

Synthesis Methods

The synthesis of 3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate involves the reaction of hesperetin with 4-methoxybenzoyl chloride in the presence of a catalyst. The resulting product is a yellowish powder that can be purified through column chromatography or recrystallization. This method has been optimized to yield a high purity and high yield of the product.

Scientific Research Applications

3,4,8-trimethyl-2-oxo-2H-chromen-7-yl 4-methoxybenzoate has been studied for its potential therapeutic properties in various scientific research applications. One of the most notable applications is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.